Cas no 1805082-77-2 (5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1805082-77-2
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4843033
• Update Time: 2025-06-30

5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O/c1-4-7(17-9(12,13)14)6(8(10)11)5(2-15)3-16-4/h3,8H,2,15H2,1H3
• InChI Key： HTXCSERNKBXXKO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=NC=C1CN)OC(F)(F)F)F

Computed Properties

• Exact Mass: 256.06350373 g/mol
• Monoisotopic Mass: 256.06350373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1
• Molecular Weight: 256.17

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1805082-77-2)

5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine, identified by the chemical formula CAS No. 1805082-77-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and functional groups, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine consists of a pyridine core substituted with an aminomethyl group at the 5-position, a difluoromethyl group at the 4-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 3-position. These substituents contribute to the compound's unique electronic properties and reactivity, which are critical for its potential applications in medicinal chemistry. The fluorine atoms, in particular, play a crucial role in modulating the bioavailability and metabolic stability of the compound, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated pyridines as key structural motifs in drug molecules. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of a compound, including its solubility, permeability, and metabolic clearance. This has led to the investigation of various fluorinated pyridines as intermediates or lead compounds in drug discovery programs. For instance, studies have shown that fluorinated pyridines can enhance binding affinity to biological targets and improve resistance to enzymatic degradation, thereby increasing the therapeutic efficacy of small molecule drugs.

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired framework efficiently. The success of these synthetic approaches is crucial for obtaining sufficient quantities of the compound for further biological evaluation.

One of the most compelling aspects of 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine is its potential as a building block for more complex drug candidates. The amine functionality at the 5-position provides a site for further derivatization, allowing chemists to introduce additional pharmacophores or modify existing ones to fine-tune biological activity. Similarly, the difluoromethyl group can serve as an anchor point for linking other moieties through various chemical transformations. This flexibility makes it an invaluable asset in medicinal chemistry libraries.

Recent research has highlighted the therapeutic potential of compounds containing similar structural motifs. For example, fluorinated pyridines have been explored as components in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The ability to modulate electronic properties through fluorination has led to significant improvements in drug design, enabling researchers to develop more potent and selective therapeutic molecules. The work done with 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine builds upon these findings and contributes to our understanding of how structural modifications can impact biological activity.

The pharmacological evaluation of 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine has revealed promising preliminary results. In vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Animal models will be essential for assessing its efficacy and safety profile before moving towards clinical trials.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including organic chemistry, pharmacology, biochemistry, and clinical medicine. The synthesis and characterization of 5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine represent an important step in this journey. By leveraging cutting-edge synthetic methodologies and integrating them with rigorous biological testing, researchers can accelerate the discovery of novel therapeutics that address unmet medical needs.

In conclusion,5-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1805082-77-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug design，and preliminary studies suggest it may have therapeutic applications in various disease areas。As research continues，this compound is expected to play an increasingly important role in the development of next-generation medicines.